N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C13H14N2OS2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H14N2OS2/c1-2-14-12(16)9-18-13-15-11(8-17-13)10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,14,16)
• InChI Key: BNPSDTPYRHDHLU-UHFFFAOYSA-N
• SMILES: CCNC(=O)CSC1=NC(=CS1)C2=CC=CC=C2

Description

N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide, also known as EPTA, is a thiazole-based compound that has gained significant attention in scientific research due to its potential for use in various fields. EPTA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 305.43 g/mol.

Mechanism of Action

The mechanism of action of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide may exert its antimicrobial and antifungal activities by inhibiting the biosynthesis of cell wall components such as peptidoglycan and chitin. N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has also been found to induce apoptosis in cancer cells and to inhibit the proliferation of cancer cells. Additionally, N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been found to exhibit antioxidant activity and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has several advantages for use in lab experiments. It is readily available and easy to synthesize. N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is also stable under normal lab conditions and can be stored for extended periods without significant degradation. However, N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has some limitations for lab experiments. It is insoluble in water, which limits its use in aqueous systems. Additionally, N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has a relatively low solubility in organic solvents, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One potential direction is the development of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide-based drugs for the treatment of bacterial and fungal infections. Another direction is the investigation of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide as a potential anticancer agent. Additionally, the use of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide as a corrosion inhibitor and as a ligand in coordination chemistry could also be further explored. Finally, the development of new synthesis methods for N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide could lead to improved yields and purities, which could facilitate its use in a wider range of experiments.

Synthesis Methods

The synthesis of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide involves the reaction of N-ethylacetamide with 4-phenyl-2-thiohydantoin in the presence of a base such as sodium hydride. The reaction leads to the formation of the intermediate product, which is then treated with bromine to yield the final product, N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide. The purity of N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide can be improved by recrystallization from ethanol or a mixture of ethanol and water.

Scientific Research Applications

N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential use in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and antitumor activities. N-ethyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has also been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.